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Compound of Interest

Compound Name: IMD-0560

Cat. No.: B1671748 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides critical safety protocols, operational guidance, and disposal plans for

the handling of IMD-0560. Adherence to these procedures is essential to ensure a safe

laboratory environment and the integrity of your research.

Compound Information and Safety Hazards
IMD-0560, with the chemical name N-[2,5-bis(trifluoromethyl)phenyl]-5-bromo-2-

hydroxybenzamide, is a potent and selective inhibitor of IκB kinase β (IKKβ).[1][2][3] It functions

by blocking the phosphorylation of IκBα, which in turn prevents the nuclear translocation of the

NF-κB p65 subunit.[1][2][3] This mechanism underlies its anti-inflammatory and anti-tumor

activities.[1][4][5]

While specific toxicology data is limited, as a potent kinase inhibitor, IMD-0560 should be

handled with care, assuming it to be a hazardous substance. Potential routes of exposure

include inhalation, ingestion, and skin/eye contact.

Chemical and Physical Properties of IMD-0560

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1671748?utm_src=pdf-interest
https://www.benchchem.com/product/b1671748?utm_src=pdf-body
https://www.benchchem.com/product/b1671748?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.researchgate.net/figure/Simplified-diagram-depicting-the-two-NF-kB-signalling-pathways-Both-the-canonical-and_fig3_266517804
https://www.medchemexpress.com/IMD-0560.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.researchgate.net/figure/Simplified-diagram-depicting-the-two-NF-kB-signalling-pathways-Both-the-canonical-and_fig3_266517804
https://www.medchemexpress.com/IMD-0560.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.modernvivo.com/post/workflow-automation
https://pubmed.ncbi.nlm.nih.gov/25373602/
https://www.benchchem.com/product/b1671748?utm_src=pdf-body
https://www.benchchem.com/product/b1671748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C15H8BrF6NO2 [2][6]

Molecular Weight 428.12 g/mol [2][4][6]

Appearance Powder [6]

Purity ≥98% [3][7]

CAS Number 439144-66-8 [4][6][7]

Solubility and Storage of IMD-0560

Solvent Solubility
Storage of Stock
Solutions

Source

DMSO
86 mg/mL (200.87

mM)

1 year at -80°C, 1

month at -20°C
[4][6]

Ethanol 22 mg/mL (51.39 mM)
2 years at -80°C, 1

year at -20°C
[3][4]

Water Insoluble Not Applicable [4]

0.1N NaOH (aq) Soluble Not specified [2]

Personal Protective Equipment (PPE) and Handling
Given the potent biological activity of IMD-0560, a comprehensive approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound, from receiving and unpacking to experimental use and disposal.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

Double gloving provides an

extra layer of protection

against potential tears or

contamination.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Lab Coat A fully buttoned lab coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
A properly fitted N95 respirator

or higher.

Recommended when handling

the powder form outside of a

certified chemical fume hood to

prevent inhalation.

Handling Procedures:

Engineering Controls: All weighing and initial dilutions of the powdered form of IMD-0560
must be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before leaving the laboratory, and before eating, drinking, or smoking.

Spill Management: In the event of a spill, immediately alert personnel in the area. Wearing

appropriate PPE, cover the spill with an absorbent material. Clean the area with a suitable

solvent (e.g., ethanol) and dispose of all contaminated materials as hazardous waste.

Experimental Protocols
In Vitro Cell-Based Assay Workflow
This generalized workflow is applicable for studying the effects of IMD-0560 on cell lines.
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Cell Culture: Plate cells at the desired density in appropriate well plates and culture overnight

to allow for attachment.

Compound Preparation: Prepare a stock solution of IMD-0560 in DMSO. Further dilute the

stock solution in cell culture media to achieve the desired final concentrations.

Treatment: Pre-treat the cells with various concentrations of IMD-0560 for a specified

duration (e.g., 2 hours) before inducing a cellular response.[3][8]

Induction: Stimulate the cells with an appropriate agonist (e.g., TNFα at 10 ng/mL) to activate

the NF-κB pathway.[3][8]

Incubation: Incubate the cells for the desired period to allow for the cellular response to

occur.

Assay Endpoint: Perform the desired assay to measure the endpoint of interest. This could

include:

Western Blotting: To analyze the phosphorylation status of p65 and the degradation of

IκBα.[8]

Cell Invasion Assay: Using a modified chamber with a gelatin-coated porous membrane.

[3]

Cell Viability Assay: To assess any cytotoxic effects of the compound.

In Vivo Animal Study Workflow
This workflow provides a general framework for in vivo studies using mouse models. All animal

procedures must be approved by the institution's Institutional Animal Care and Use Committee

(IACUC).

Animal Acclimation: Allow animals to acclimate to the facility for a minimum of one week

before the start of the experiment.

Tumor Inoculation (if applicable): For cancer models, inject tumor cells into the appropriate

site (e.g., the masseter region for oral squamous cell carcinoma models).[3]
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Animal Grouping: Randomize animals into control and treatment groups.

Compound Formulation: Prepare the dosing solution of IMD-0560. For in vivo use, it can be

formulated in a vehicle such as carboxymethyl-cellulose (CMC).[3]

Dosing: Administer IMD-0560 to the treatment groups at the desired dose and schedule

(e.g., 3 or 5 mg/kg, 3 times per week).[3] The control group should receive the vehicle only.

Monitoring: Monitor the animals regularly for tumor growth, body weight changes, and any

signs of toxicity.

Endpoint Analysis: At the end of the study, euthanize the animals and collect tissues for

further analysis, such as histology or biomarker assessment.
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TNFα TNFR
Binds

IKK Complex
(IKKα/IKKβ/NEMO)

Activates

IκBα
p50

p65

Phosphorylates IκBα

IMD-0560
Inhibits

P-IκBα

p50 p65

Proteasome

Ubiquitination &
Degradation Releases

Nucleus
Translocates Gene Expression

(Inflammation, Proliferation)
Promotes

Click to download full resolution via product page

Caption: IMD-0560 inhibits the NF-κB signaling pathway.
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Caption: Workflow for in vitro cell-based assays with IMD-0560.
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Caption: Workflow for in vivo animal studies with IMD-0560.
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Proper disposal of IMD-0560 and associated waste is crucial to prevent environmental

contamination and ensure personnel safety.

Unused Compound: Unused or expired IMD-0560 powder should be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations. Do not

dispose of it down the drain or in the regular trash.

Contaminated Materials: All materials that have come into contact with IMD-0560, including

pipette tips, gloves, empty vials, and absorbent materials from spills, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Liquid waste containing IMD-0560, such as stock solutions and media from

treated cells, should be collected in a sealed, leak-proof container labeled as hazardous

waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

By adhering to these guidelines, you contribute to a safer research environment and ensure the

responsible handling of this potent research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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